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Compound of Interest

Compound Name: Propio-D5-phenone

Cat. No.: B1490012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and handling information for Propio-D5-phenone (CAS:

342610-99-5), a deuterated stable isotope of propiophenone. The information presented herein

is intended to support researchers, scientists, and drug development professionals in the safe

use and management of this compound in a laboratory setting.

Chemical and Physical Properties
Propio-D5-phenone is a valuable tool in various research applications, particularly in

metabolic studies and as an internal standard in mass spectrometry-based analyses.

Understanding its physical and chemical properties is fundamental to its safe handling. While

specific data for the deuterated form is limited, the properties of its non-deuterated analog,

propiophenone, serve as a reliable reference.
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Property Value Reference

CAS Number 342610-99-5 [1]

Molecular Formula C₆H₅COCD₂CD₃ [2]

Molecular Weight 139.21 g/mol [2]

Appearance Colorless to pale yellow liquid [3]

Density 1.009 g/mL [3]

Melting Point 17 - 19 °C (63 - 66 °F) [3]

Boiling Point 218 °C (424 °F) [3]

Flash Point 92 °C (198 °F) [3]

Water Solubility 2 g/L [3]

Vapor Pressure
0.23 hPa (0.17 mmHg) at 25

°C (77 °F)
[3]

Vapor Density 4.63 (Air = 1) [3]

Partition Coefficient

(octanol/water)
log Pow: 2.19 [3]

Hazard Identification and Safety Precautions
Propio-D5-phenone is considered a hazardous substance. The primary routes of exposure

are inhalation, ingestion, and skin or eye contact. Adherence to appropriate safety protocols is

crucial to minimize risk.

GHS Hazard Statements:

H225: Highly flammable liquid and vapor.[4]

H302: Harmful if swallowed.[4]

H312: Harmful in contact with skin.[4]

H319: Causes serious eye irritation.[4]
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H332: Harmful if inhaled.[4]

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[4]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[4]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[4]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

P337+P313: If eye irritation persists: Get medical advice/attention.[4]

P403+P235: Store in a well-ventilated place. Keep cool.[4]

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[4]

To the best of current knowledge, the chemical, physical, and toxicological properties of

Propio-D5-phenone have not been thoroughly investigated. No component of this product at

levels greater than or equal to 0.1% is identified as a probable, possible, or confirmed human

carcinogen by IARC, ACGIH, or NTP.[3]

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of Propio-D5-
phenone and ensure the safety of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[3]
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Avoid contact with skin and eyes.[3]

Avoid inhalation of vapor or mist.[3]

Use non-sparking tools to prevent ignition.[5]

Ground and bond containers when transferring material.[4]

Storage:

Store at room temperature.[1][2]

Keep the container tightly closed in a dry and well-ventilated place.

Protect from heat and sources of ignition.[3]

The compound is stable if stored under recommended conditions. After three years, it is

recommended to re-analyze the chemical purity before use.[2]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate and appropriate action is critical.

Accidental Release Measures:

Ensure adequate ventilation and remove all sources of ignition.[5]

Use personal protective equipment, including respiratory protection.[3]

Contain the spill using an inert absorbent material.[3]

Collect the absorbed material and place it in a suitable, closed container for disposal as

hazardous waste.[3]

Do not allow the product to enter drains.[3]

First Aid Measures:
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Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and consult a

physician.[3]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[3]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water

and consult a physician.[3]

Fire-Fighting Measures
Propio-D5-phenone is a flammable liquid.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Hazardous Combustion Products: Carbon oxides are formed under fire conditions.[3]

Special Protective Equipment: Wear a self-contained breathing apparatus for firefighting if

necessary.[3]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Propio-D5-phenone are not

readily available in the public domain and are often proprietary to the manufacturer. For specific

applications, it is recommended to consult relevant scientific literature or contact the supplier

for more information.

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of Propio-D5-
phenone from receipt to disposal.
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Caption: Workflow for the safe handling of Propio-D5-phenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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